Cas no 1005763-14-3 (4-Fluoro-3-formylbenzamide)

4-Fluoro-3-formylbenzamide Properties

Names and Identifiers

• 4-Fluoro-3-formylbenzamide
• Benzamide, 4-fluoro-3-formyl-
• 1005763-14-3
• J-515364
• AKOS015916862
• F86360
• 4-fluoro-3-formyl-benzamide
• SCHEMBL3506556
• DTXSID30676813
• Benzamide,4-fluoro-3-formyl-
• +Expand

• MDL： MFCD12755828
• InChIKey： QRDXPJDKBLBYAZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H6FNO2/c9-7-2-1-5(8(10)12)3-6(7)4-11/h1-4H,(H2,10,12)
• SMILES： NC(C1=CC(C=O)=C(F)C=C1)=O

Computed Properties

• Exact Mass: 167.03828
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 167.03825660g/mol
• Heavy Atom Count: 12
• Complexity: 196
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.4
• Topological Polar Surface Area: 60.2Ų

Experimental Properties

• PSA: 60.16